83-24-9

2,5-Dimethyl-1-phenylpyrrole

In Stock

• CAS RN:
• 83-24-9

• Formula:
• C12H13N

• InChI:
• InChI=1S/C12H13N/c1-10-8-9-11(2)13(10)12-6-4-3-5-7-12/h3-9H,1-2H3

• InChIKey:
• JNXIFVSGXLGULI-UHFFFAOYSA-N

• 2,5-Dimethyl-1-phenylpyrrole is a useful research compound. Its molecular formula is C12H13N and its molecular weight is 171.24 g/mol. The purity is usually 95%.

3-Azabicyclo[3.2.2]nonane

In Stock

• CAS RN:
• 283-24-9

• Formula:
• C8H15N

• InChI:
• InChI=1S/C8H15N/c1-2-8-4-3-7(1)5-9-6-8/h7-9H,1-6H2

• InChIKey:
• LICHZOBEUWVYSY-UHFFFAOYSA-N

• 3-Azabicyclo[3.2.2]nonane is a natural product found in Thymus quinquecostatus with data available.

2-[benzyl-(4-methylphenyl)sulfonylamino]-N-cyclopentylacetamide

• CAS RN:
• 5883-24-9

• Formula:
• C21H26N2O3S

• InChI:
• InChI=1S/C21H26N2O3S/c1-17-11-13-20(14-12-17)27(25,26)23(15-18-7-3-2-4-8-18)16-21(24)22-19-9-5-6-10-19/h2-4,7-8,11-14,19H,5-6,9-10,15-16H2,1H3,(H,22,24)

• InChIKey:
• MAHBYOKAXJIPDF-UHFFFAOYSA-N

• 2-[benzyl-(4-methylphenyl)sulfonylamino]-N-cyclopentylacetamide is a useful research compound. Its molecular formula is C21H26N2O3S and its molecular weight is 386.5 g/mol. The purity is usually 95%.

23-Hydroxylongispinogenin

In Stock

• CAS RN:
• 42483-24-9

• Formula:
• C24H37NO2

• InChI:
• InChI=1S/C30H50O4/c1-25(2)13-14-30(18-32)20(15-25)19-7-8-22-26(3)11-10-23(33)27(4,17-31)21(26)9-12-28(22,5)29(19,6)16-24(30)34/h7,20-24,31-34H,8-18H2,1-6H3/t20-,21+,22+,23-,24-,26-,27-,28+,29+,30+/m0/s1

• InChIKey:
• KTASKRCJBXZGMH-ZOKUKIFISA-N

• 23-Hydroxylongispinogenin is a useful research compound. Its molecular formula is C24H37NO2 and its molecular weight is 371.565. The purity is usually 95%.

5-Bromo-4-nitrothiophene-2-carboxylic acid

In Stock

• CAS RN:
• 89283-24-9

• Formula:
• C5H2BrNO4S

• InChI:
• InChI=1S/C5H2BrNO4S/c6-4-2(7(10)11)1-3(12-4)5(8)9/h1H,(H,8,9)

• InChIKey:
• NTICRYSYQVALQQ-UHFFFAOYSA-N

• 5-Bromo-4-nitrothiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C5H2BrNO4S and its molecular weight is 252.04 g/mol. The purity is usually 95%.

17,21-Dihydroxy-16beta-methylpregna-1,4-diene-3,20-dione

In Stock

• CAS RN:
• 18383-24-9

• Formula:
• C22H30O4

• InChI:
• InChI=1S/C22H30O4/c1-13-10-18-16-5-4-14-11-15(24)6-8-20(14,2)17(16)7-9-21(18,3)22(13,26)19(25)12-23/h6,8,11,13,16-18,23,26H,4-5,7,9-10,12H2,1-3H3/t13-,16+,17-,18-,20-,21-,22-/m0/s1

• InChIKey:
• OPANQAGTORONNC-OHIZPDRYSA-N

• Betamethasone EP Impurity J is an intermediate in the synthesis of 17,21-dihydroxy-16β-methylpregna-1,4-diene-3,20-dione.

2-Bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde

In Stock

• CAS RN:
• 872183-24-9

• Formula:
• C16H14BrFO3

• InChI:
• InChI=1S/C16H14BrFO3/c1-2-20-15-7-12(9-19)14(17)8-16(15)21-10-11-3-5-13(18)6-4-11/h3-9H,2,10H2,1H3

• InChIKey:
• SDZOUZFPLXOTSY-UHFFFAOYSA-N

• 2-Bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde is a useful research compound. Its molecular formula is C16H14BrFO3 and its molecular weight is 353.187. The purity is usually 95%.

3,5-Difluoro-4'-thiomorpholinomethyl benzophenone

In Stock

• CAS RN:
• 898783-24-9

• Formula:
• C18H17F2NOS

• InChI:
• InChI=1S/C18H17F2NOS/c19-16-9-15(10-17(20)11-16)18(22)14-3-1-13(2-4-14)12-21-5-7-23-8-6-21/h1-4,9-11H,5-8,12H2

• InChIKey:
• URTPGJSQGXSBIT-UHFFFAOYSA-N

• 3,5-Difluoro-4'-thiomorpholinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17F2NOS and its molecular weight is 333.4 g/mol. The purity is usually 95%.

N-(2,3-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide

In Stock

• CAS RN:
• 301683-24-9

• Formula:
• C18H18N2O2S

• InChI:
• InChI=1S/C18H18N2O2S/c1-11-6-5-8-13(12(11)2)19-17(21)10-16-18(22)20-14-7-3-4-9-15(14)23-16/h3-9,16H,10H2,1-2H3,(H,19,21)(H,20,22)

• InChIKey:
• WOJJSROQKBREDM-UHFFFAOYSA-N

• N-(2,3-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide is a useful research compound. Its molecular formula is C18H18N2O2S and its molecular weight is 326.41. The purity is usually 95%.

N-(3-(5-phenyl-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide

In Stock

• CAS RN:
• 851783-24-9

• Formula:
• C24H25N3O4S2

• InChI:
• InChI=1S/C24H25N3O4S2/c1-3-32(28,29)26-21-11-7-10-20(16-21)23-17-24(19-8-5-4-6-9-19)27(25-23)33(30,31)22-14-12-18(2)13-15-22/h4-16,24,26H,3,17H2,1-2H3

• InChIKey:
• LBPIEQYLSYPKFB-UHFFFAOYSA-N

• N-(3-(5-phenyl-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C24H25N3O4S2 and its molecular weight is 483.6. The purity is usually 95%.

(E)-N'-(5-Bromo-3-cyanopyrazin-2-yl)-N,N-dimethylformimidamide

In Stock

• CAS RN:
• 356783-24-9

• Formula:
• C8H8BrN5

• InChI:
• InChI=1S/C8H8BrN5/c1-14(2)5-12-8-6(3-10)13-7(9)4-11-8/h4-5H,1-2H3

• InChIKey:
• ZPJLEXQQDZICSP-UHFFFAOYSA-N

• (E)-N'-(5-Bromo-3-cyanopyrazin-2-yl)-N,N-dimethylformimidamide is a useful research compound. Its molecular formula is C8H8BrN5 and its molecular weight is 254.09 g/mol. The purity is usually 95%.

2-amino-N-(2-fluorophenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide

In Stock

• CAS RN:
• 903283-24-9

• Formula:
• C23H18FN3O3

• InChI:
• InChI=1S/C23H18FN3O3/c1-30-15-8-6-7-14(13-15)22(28)21-20(25)19(18-11-4-5-12-27(18)21)23(29)26-17-10-3-2-9-16(17)24/h2-13H,25H2,1H3,(H,26,29)

• InChIKey:
• ANRHSMLKQSJQEK-UHFFFAOYSA-N

• 2-amino-N-(2-fluorophenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide is a useful research compound. Its molecular formula is C23H18FN3O3 and its molecular weight is 403.413. The purity is usually 95%.

Bitumens

• CAS RN:
• 128683-24-9

• Formula:
• C7H11FS

• Bitumens is a useful research compound. Its molecular formula is C7H11FS. The purity is usually 95%.

3-Ethyl-5-hydroxyadamantane-1-carboxylic acid

In Stock

• CAS RN:
• 466683-24-9

• Formula:
• C13H20O3

• InChI:
• InChI=1S/C13H20O3/c1-2-11-3-9-4-12(6-11,10(14)15)8-13(16,5-9)7-11/h9,16H,2-8H2,1H3,(H,14,15)

• InChIKey:
• OWTGEISDJULWJQ-UHFFFAOYSA-N

• 3-Ethyl-5-hydroxyadamantane-1-carboxylic acid is a useful research compound. Its molecular formula is C13H20O3 and its molecular weight is 224.3 g/mol. The purity is usually 95%.

2,4-Dichloro-5-(trifluoromethoxy)phenol

In Stock

• CAS RN:
• 1807183-24-9

• Formula:
• C7H3Cl2F3O2

• InChI:
• InChI=1S/C7H3Cl2F3O2/c8-3-1-4(9)6(2-5(3)13)14-7(10,11)12/h1-2,13H

• InChIKey:
• UMOYJUJVWRQVRV-UHFFFAOYSA-N

• 2,4-Dichloro-5-(trifluoromethoxy)phenol is a useful research compound. Its molecular formula is C7H3Cl2F3O2 and its molecular weight is 247.00 g/mol. The purity is usually 95%.

3-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-1,2,4-oxadiazole-5-thiol

In Stock

• CAS RN:
• 1823183-24-9

• Formula:
• C8H3ClF3N3OS

• InChI:
• InChI=1S/C8H3ClF3N3OS/c9-4-1-3(8(10,11)12)2-13-5(4)6-14-7(17)16-15-6/h1-2H,(H,14,15,17)

• InChIKey:
• YCMUEYKWUYUECR-UHFFFAOYSA-N

• 3-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-1,2,4-oxadiazole-5-thiol is a useful research compound. Its molecular formula is C8H3ClF3N3OS and its molecular weight is 281.64 g/mol. The purity is usually 95%.

5,6-Dimethyl-3-(piperazin-1-yl)-1,2,4-triazine hydrochloride

In Stock

• CAS RN:
• 1797883-24-9

• Formula:
• C9H16ClN5

• InChI:
• InChI=1S/C9H15N5.ClH/c1-7-8(2)12-13-9(11-7)14-5-3-10-4-6-14;/h10H,3-6H2,1-2H3;1H

• InChIKey:
• SCQDHQXIDJBNAW-UHFFFAOYSA-N

• 5,6-Dimethyl-3-(piperazin-1-yl)-1,2,4-triazine hydrochloride is a useful research compound. Its molecular formula is C9H16ClN5 and its molecular weight is 229.71 g/mol. The purity is usually 95%.